Cas no 42710-26-9 (Propanoic acid,2-bromo-, phenyl ester)

Propanoic acid,2-bromo-, phenyl ester structure
42710-26-9 structure
Product Name:Propanoic acid,2-bromo-, phenyl ester
CAS No:42710-26-9
MF:C9H9BrO2
MW:229.070562124252
CID:333341
PubChem ID:248076
Update Time:2025-04-19

Propanoic acid,2-bromo-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-bromo-, phenyl ester
    • phenyl 2-bromopropanoate
    • (+-)-Phenyl-(2-brom-propionat)
    • 2-bromo-propionic acid phenyl ester
    • 2-Brom-propionsaeure-phenylester
    • AC1L6LN8
    • AC1Q61JK
    • AR-1L0411
    • CTK4I6535
    • NCIOpen2_003011
    • NSC64456
    • Phenyl 2-bromopropionate
    • NSC-64456
    • FT-0747479
    • DTXSID70289805
    • SCHEMBL662703
    • 42710-26-9
    • Inchi: 1S/C9H9BrO2/c1-7(10)9(11)12-8-5-3-2-4-6-8/h2-7H,1H3
    • InChI Key: JWAVCRPHRRVUIT-UHFFFAOYSA-N
    • SMILES: BrC(C)C(=O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 227.97857
  • Monoisotopic Mass: 227.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.457
  • Boiling Point: 270.5°C at 760 mmHg
  • Flash Point: 117.4°C
  • Refractive Index: 1.548
  • PSA: 26.3
  • LogP: 2.37540
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